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Compound of Interest

Compound Name: Nevirapine-D4

Cat. No.: B3026168 Get Quote

This document provides essential safety, handling, and disposal information for Nevirapine-D4,

intended for researchers, scientists, and drug development professionals. The following

procedural guidance is designed to ensure the safe management of this compound in a

laboratory setting.

Immediate Safety and Handling
Nevirapine-D4 is a deuterated form of Nevirapine, a non-nucleoside reverse transcriptase

inhibitor. While specific safety data for the deuterated compound is limited, the procedures for

the parent compound, Nevirapine, should be followed. Nevirapine is classified as harmful if

swallowed and very toxic to aquatic life with long-lasting effects.[1]

Key Hazards:

Acute Oral Toxicity: Harmful if swallowed.[1][2]

Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[1]

Potential Irritant: May cause skin, eye, and respiratory irritation.[2]

Personal Protective Equipment (PPE):

Hand Protection: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses with side shields or goggles.

Skin and Body Protection: Wear a lab coat.
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Respiratory Protection: Use only in a well-ventilated area. If dust or aerosols are generated,

a suitable respirator may be required.[2]

First Aid Measures:

If Swallowed: Rinse mouth and call a poison center or doctor if you feel unwell.[1]

If on Skin: Wash with plenty of soap and water.[2]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing.[2]

If Inhaled: Move the person to fresh air.[2]

Storage and Stability
Proper storage is critical to maintain the integrity of Nevirapine-D4.

Temperature: Store the solid compound at -20°C.[1]

Conditions: Keep the container tightly sealed in a cool, well-ventilated area.[1] Protect from

direct sunlight and sources of ignition.[1]

Incompatibilities: Avoid strong oxidizing agents, strong acids, and strong alkalis.[1][3]

Quantitative Data Summary
The following table summarizes key quantitative data for Nevirapine, the parent compound of

Nevirapine-D4.

Property Value Source

CAS Number 129618-40-2 [4][5]

Molecular Formula C₁₅H₁₄N₄O [4][5]

Molecular Weight 266.3 g/mol [4]

Storage Temperature -20°C (as powder) [1]
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Operational Disposal Plan
Disposal of Nevirapine-D4 and associated waste must be handled as hazardous chemical

waste. Under no circumstances should this chemical or its solutions be disposed of down the

drain or in regular trash.[6][7] The recommended method of disposal is incineration by a

licensed environmental management vendor.[3]

Step-by-Step Disposal Protocol
This protocol outlines the procedure for collecting and preparing Nevirapine-D4 waste for

disposal.

1. Waste Identification and Segregation:

Identify all waste streams containing Nevirapine-D4. This includes:
Unused or expired solid compound.
Solutions containing Nevirapine-D4.
Contaminated labware (e.g., pipette tips, vials, tubes).
Contaminated PPE (e.g., gloves).
Segregate Nevirapine-D4 waste from other incompatible chemical wastes.[6][7]

2. Waste Collection and Containerization:

Use a designated, leak-proof, and sturdy hazardous waste container. Plastic containers are
often preferred.[6][7]
Ensure the container is compatible with the waste being collected (e.g., if dissolved in a
solvent, the container must be compatible with that solvent).
Keep the waste container securely closed except when adding waste.[6]

3. Labeling Hazardous Waste:

Label the waste container immediately with a "Hazardous Waste" tag or label provided by
your institution's Environmental Health and Safety (EHS) department.[6][7]
The label must include:
The full chemical name: "Nevirapine-D4 Waste". Do not use abbreviations.[6]
List all constituents of a mixture, including solvents and their approximate percentages.
The date when waste was first added to the container (accumulation start date).
The name and contact information of the principal investigator or lab manager.[7]
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The specific hazards (e.g., "Toxic," "Harmful," "Environmental Hazard").[7]

4. On-site Storage:

Store the labeled waste container in a designated Satellite Accumulation Area (SAA) within
the laboratory.
Ensure the SAA is away from general traffic and drains.
Utilize secondary containment (e.g., a larger bin or tray) for liquid waste containers to
prevent spills.[6]

5. Arranging for Disposal:

Once the container is full or has reached the institutional time limit for accumulation, contact
your EHS department to schedule a waste pickup.[6]
Do not overfill containers; typically, they should be considered full at 75-90% capacity.
EHS will arrange for the transport and ultimate disposal of the waste via a licensed
hazardous waste management facility.[8]

Disposal of Empty Containers
Grossly Contaminated Containers: If the container held a significant amount of solid

Nevirapine-D4, it should be managed as hazardous waste.

Trace Contamination: For containers with only trace residue, triple-rinse with a suitable

solvent (e.g., methanol or ethanol).[6]

Collect the first rinsate as hazardous chemical waste and add it to your Nevirapine-D4
waste container.[6]

Subsequent rinses may also need to be collected, depending on institutional and local

regulations.

After thorough rinsing and air-drying, obliterate or remove the original label. The clean,

defaced container can then typically be disposed of in the regular trash or glass disposal

box.[9]

Experimental Protocol
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Protocol for Preparation of Nevirapine-D4 Waste for
Disposal
This protocol provides a detailed methodology for safely preparing waste generated from

experiments using Nevirapine-D4.

Objective: To safely collect and label all Nevirapine-D4 waste streams for disposal in

compliance with institutional and regulatory standards.

Materials:

Designated hazardous waste container (chemically compatible, leak-proof, with a secure lid).

Hazardous waste labels/tags from your institution's EHS department.

Appropriate PPE (lab coat, safety glasses, chemical-resistant gloves).

Secondary containment for liquid waste.

Waste log sheet.

Methodology:

Establish a Designated Waste Area: Before starting experimental work, designate a Satellite

Accumulation Area in the lab for the Nevirapine-D4 waste container. Place the liquid waste

container in secondary containment.

Prepare the Waste Container:

Obtain a clean, empty, and appropriate waste container.

Affix a hazardous waste label to the container.

Fill in the required initial information: Principal Investigator name, lab location, and the

date the first waste is added. Write "Nevirapine-D4 Waste" and list any solvents that will

be used (e.g., "Methanol," "DMSO").

Collecting Solid Waste:
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Carefully place any unused solid Nevirapine-D4, contaminated weigh boats, or

contaminated wipes directly into a designated solid hazardous waste container.

Avoid generating dust. If weighing and handling the powder, perform this in a chemical

fume hood or ventilated enclosure.

Collecting Liquid Waste:

Pour all solutions containing Nevirapine-D4 directly into the designated liquid hazardous

waste container using a funnel.

Rinse any glassware that contained the solutions (e.g., beakers, flasks) with a small

amount of an appropriate solvent and pour this rinsate into the waste container.

Keep the container lid securely fastened when not in use.

Collecting Contaminated Sharps and Labware:

Dispose of contaminated needles and syringes in a designated sharps container labeled

for chemically contaminated sharps.

Place other contaminated disposable labware, such as pipette tips and microfuge tubes,

into the solid hazardous waste container.

Finalizing for Pickup:

When the experiment is complete or the waste container is full, ensure the label is fully

completed with the final percentages of all chemical constituents.

Securely close the container lid.

Wipe the exterior of the container to remove any external contamination.

Follow your institution's procedure to request a waste pickup from EHS.

Visualizations
Nevirapine-D4 Disposal Workflow
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The following diagram illustrates the decision-making process and required steps for the proper

disposal of Nevirapine-D4 waste in a laboratory setting.

Waste Generation & Collection

On-Site Management

Final Disposal

Start: Generate
Nevirapine-D4 Waste

Select Appropriate
Hazardous Waste Container

Affix EHS Hazardous
Waste Label

Add Waste to Container
(Solids, Liquids, Contaminated Items)

Keep Container Securely
Closed When Not in Use

Store Container in Designated
Satellite Accumulation Area (SAA)

Use Secondary
Containment for Liquids

Container Full or
Time Limit Reached?

No

Complete Waste Label with
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Yes

Request Waste Pickup
from EHS

EHS Transports for
Licensed Incineration

End: Proper Disposal
Complete
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of Nevirapine-D4 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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